N-3-isoxazolyl-3-phenylpropanamide

• IUPAC Name: N-(1,2-oxazol-3-yl)-3-phenylpropanamide
• InChI: InChI=1S/C12H12N2O2/c15-12(13-11-8-9-16-14-11)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,13,14,15)
• InChI Key: AKAFWHIMZJUZTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=NOC=C2
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

N-3-isoxazolyl-3-phenylpropanamide, also known as IPP, is a chemical compound with potential applications in scientific research. This compound is synthesized using a series of chemical reactions, and its mechanism of action is not yet fully understood. However, recent research has shown that IPP may have significant biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-3-isoxazolyl-3-phenylpropanamide is not yet fully understood. However, recent research has shown that N-3-isoxazolyl-3-phenylpropanamide may act as a modulator of certain neurotransmitters in the brain, including glutamate and GABA. This modulation may result in changes in synaptic plasticity and neuronal activity, which could have significant implications for the treatment of neurological disorders.
Biochemical and Physiological Effects
Recent research has shown that N-3-isoxazolyl-3-phenylpropanamide may have significant biochemical and physiological effects. For example, N-3-isoxazolyl-3-phenylpropanamide has been shown to increase the release of certain neurotransmitters in the brain, including dopamine and serotonin. Additionally, N-3-isoxazolyl-3-phenylpropanamide has been shown to increase the activity of certain enzymes that are involved in the metabolism of neurotransmitters, suggesting that this compound may have a role in regulating the levels of these important signaling molecules in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-3-isoxazolyl-3-phenylpropanamide in lab experiments is its potential to modulate the activity of certain neurotransmitters in the brain. This makes N-3-isoxazolyl-3-phenylpropanamide a promising candidate for the development of new drugs for the treatment of neurological disorders. However, there are also limitations to using N-3-isoxazolyl-3-phenylpropanamide in lab experiments, including its complex synthesis process and the fact that its mechanism of action is not yet fully understood.

Future Directions

There are many potential future directions for the study of N-3-isoxazolyl-3-phenylpropanamide. For example, researchers could investigate the role of N-3-isoxazolyl-3-phenylpropanamide in the regulation of other neurotransmitters in the brain, or explore its potential as a treatment for neurological disorders such as Parkinson's disease or depression. Additionally, researchers could investigate the use of N-3-isoxazolyl-3-phenylpropanamide in combination with other drugs to enhance its therapeutic effects. Overall, the study of N-3-isoxazolyl-3-phenylpropanamide has the potential to lead to significant advances in our understanding of the brain and the development of new treatments for neurological disorders.

Scientific Research Applications

N-3-isoxazolyl-3-phenylpropanamide has potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and biochemistry. Recent studies have shown that N-3-isoxazolyl-3-phenylpropanamide may have a role in modulating the activity of certain neurotransmitters in the brain, making it a promising candidate for the development of new drugs for the treatment of neurological disorders.